Cas no 98359-77-4 (Benzenesulfonyl chloride, 2,4,6-trinitro-)

• Product Name: Benzenesulfonyl chloride, 2,4,6-trinitro-
• CAS No: 98359-77-4
• MF: C₆H₂ClN₃O₈S
• MW: 311.613379001617
• CID: 2820743
• Update Time: 2023-08-07

Benzenesulfonyl chloride, 2,4,6-trinitro- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl chloride, 2,4,6-trinitro-
• 2,4,6-Trinitrobenzene-1-sulfonyl chloride

• Inchi： 1S/C6H2ClN3O8S/c7-19(17,18)6-4(9(13)14)1-3(8(11)12)2-5(6)10(15)16/h1-2H
• InChI Key： QYVRLISBQOBDQB-UHFFFAOYSA-N
• SMILES： ClS(C1C(=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 475
• XLogP3: 1.4
• Topological Polar Surface Area: 180